Cas no 314734-19-5 (5-Hydroxy Etodolac)

• Product Name: 5-Hydroxy Etodolac
• CAS No: 314734-19-5
• CID: 4761907
• Update Time: 2025-10-24

5-Hydroxy Etodolac Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy Etodolac

Additional information on 5-Hydroxy Etodolac

5-Hydroxy Etodolac: A Comprehensive Overview

5-Hydroxy Etodolac (CAS No. 314734-19-5) is a compound of significant interest in the fields of pharmacology and medicinal chemistry. It is a derivative of etodolac, a nonsteroidal anti-inflammatory drug (NSAID) widely used for its analgesic and anti-inflammatory properties. The hydroxylation at the fifth position introduces unique chemical and biological characteristics, making it a promising candidate for further research and potential therapeutic applications.

The chemical structure of 5-Hydroxy Etodolac consists of a substituted benzene ring with a hydroxyl group at the fifth position, along with an ester functional group. This structure contributes to its stability and bioavailability. Recent studies have highlighted its ability to inhibit cyclooxygenase (COX) enzymes, particularly COX-2, which is overexpressed in inflammatory conditions and certain cancers. This selective inhibition makes 5-Hydroxy Etodolac a potential candidate for targeted therapies in chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

One of the most notable advancements in the study of 5-Hydroxy Etodolac involves its role in modulating cellular signaling pathways. Research has demonstrated that it interacts with the nuclear factor-kappa B (NF-κB) pathway, a key regulator of inflammation and immune responses. By inhibiting NF-κB activation, 5-Hydroxy Etodolac exhibits potent anti-inflammatory effects while minimizing adverse side effects commonly associated with traditional NSAIDs.

Another area of exploration is the potential of 5-Hydroxy Etodolac in cancer therapy. Preclinical studies have shown that it induces apoptosis in various cancer cell lines, including breast and colon cancer cells, by modulating mitochondrial function and activating caspase pathways. These findings suggest that 5-Hydroxy Etodolac could serve as a chemopreventive agent or adjuvant therapy in oncology.

In terms of pharmacokinetics, 5-Hydroxy Etodolac demonstrates favorable absorption profiles when administered orally. Its bioavailability is enhanced by the hydroxyl group, which improves solubility and permeability across biological membranes. This property is crucial for ensuring consistent therapeutic efficacy across different patient populations.

Recent clinical trials have focused on evaluating the safety and efficacy of 5-Hydroxy Etodolac in human subjects. Initial results indicate that it exhibits a favorable safety profile with minimal gastrointestinal side effects compared to conventional NSAIDs. However, further studies are required to confirm these findings and explore its long-term tolerability.

The development of 5-Hydroxy Etodolac as a therapeutic agent is also supported by advancements in drug delivery systems. Researchers are investigating nanoparticle-based formulations to enhance its targeting efficiency and reduce systemic toxicity. These innovations could pave the way for more effective treatments with fewer adverse effects.

In conclusion, 5-Hydroxy Etodolac (CAS No. 314734-19-5) represents a promising compound with diverse applications in inflammation management and cancer therapy. Its unique chemical properties, combined with recent research findings, underscore its potential as a next-generation therapeutic agent. Continued investigation into its mechanisms of action, pharmacokinetics, and clinical applications will be essential for unlocking its full therapeutic potential.